Cas no 61656-52-8 (Docosanoic acid, 3,6-dioxo-, methyl ester)

• Product Name: Docosanoic acid, 3,6-dioxo-, methyl ester
• CAS No: 61656-52-8
• MF: C₂₃H₄₂O₄
• MW: 382.577188014984
• CID: 471157
• PubChem ID: 71393680
• Update Time: 2025-04-19

Docosanoic acid, 3,6-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Docosanoic acid, 3,6-dioxo-, methyl ester
• methyl 3,6-dioxodocosanoate
• DTXSID60815435
• 61656-52-8

• Inchi： 1S/C23H42O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)18-19-22(25)20-23(26)27-2/h3-20H2,1-2H3
• InChI Key： DTCYABYLNYSXRZ-UHFFFAOYSA-N
• SMILES： O=C(CCC(CC(=O)OC)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 382.30846
• Monoisotopic Mass: 382.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44